Methyl 2-chloro-4-methylnicotinate
Overview
Description
“Methyl 2-chloro-4-methylnicotinate” is a chemical compound with the CAS Number: 217811-63-7 . It has a molecular weight of 185.61 and its IUPAC name is this compound .
Molecular Structure Analysis
The molecular formula of “this compound” is C8H8ClNO2 . The InChI code is 1S/C8H8ClNO2/c1-5-3-4-10-7(9)6(5)8(11)12-2/h3-4H,1-2H3 .Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature . It should be stored at a temperature between 2-8°C .Scientific Research Applications
Organic Synthesis Applications
- Synthesis of P2Y12 Receptor Antagonists: Development of multi-kilogram scale synthesis for AZD1283, a P2Y12 receptor antagonist, involved coupling ethyl 6-chloro-5-cyano-2-methylnicotinate with other compounds, indicating its role in pharmaceutical synthesis (Andersen et al., 2013).
- Chromenes and Quinolines Synthesis: Methyl 4-chloro-2-butynoate, a related compound, is used in Morita-Baylis-Hillman reactions with salicylic aldehydes for synthesizing chromenes and quinolines (Bello et al., 2010).
Pest Management
- Thrips Pest Management: Methyl isonicotinate, a similar compound, is being investigated as a non-pheromone semiochemical in thrips pest management. It's effective in trap capture for monitoring and potentially for mass trapping and other management strategies (Teulon et al., 2017).
Analytical Chemistry
- Lipid Peroxidation Analysis: 1-Methyl-2-phenylindole, reacting with compounds like malondialdehyde, forms a stable chromophore, indicating its use in lipid peroxidation assays. This reflects the potential of related methyl nicotinate compounds in analytical chemistry (Gérard-Monnier et al., 1998).
Medicinal Chemistry
- Hemoglobin Allosteric Modifiers: Research on 2-(aryloxy)-2-methylpropionic acids, structurally related to methyl nicotinates, showed their potential as allosteric effectors of hemoglobin, suggesting similar compounds could have medical applications (Randad et al., 1991).
Other Applications
- Vasodilatory Response Studies: Methylnicotinate has been used to study vasodilatory responses in conditions like schizophrenia, demonstrating its utility in physiological research (Ross et al., 2004).
- Skin Inflammation Models: Topically applied methyl nicotinate induces temporary inflammation on human skin, useful for studying anti-inflammatory effects in dermatological research (Monteiro Rodrigues et al., 2021)
Mechanism of Action
Target of Action
Methyl 2-chloro-4-methylnicotinate is a derivative of Methyl nicotinate . The primary target of Methyl nicotinate is thought to be peripheral blood capillaries . It acts as a peripheral vasodilator to enhance local blood flow at the site of application .
Mode of Action
It is thought that methyl nicotinate promotes the release of prostaglandin d2 . This prostaglandin is strictly locally-acting due to its short half-life . The release of prostaglandin D2 leads to vasodilation of the peripheral blood capillaries .
Result of Action
The primary result of the action of this compound is thought to be an increase in local blood flow due to vasodilation . This can lead to a warming sensation and potential relief from muscle and joint pain .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Methyl 2-chloro-4-methylnicotinate plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with nicotinic acid receptors, influencing their activity. The nature of these interactions often involves binding to the active sites of enzymes, thereby modulating their activity. This compound can also interact with proteins involved in cellular signaling pathways, affecting their function and downstream effects .
Cellular Effects
This compound has notable effects on various types of cells and cellular processes. It can influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to affect the expression of genes involved in inflammatory responses, thereby modulating the immune response. Additionally, this compound can alter cellular metabolism by influencing the activity of metabolic enzymes, leading to changes in the production and utilization of cellular energy .
Molecular Mechanism
The molecular mechanism of action of this compound involves several key processes. At the molecular level, it exerts its effects by binding to specific biomolecules, such as enzymes and receptors. This binding can result in the inhibition or activation of enzyme activity, leading to changes in cellular processes. Furthermore, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins, thereby modulating the transcription of specific genes .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are important factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under certain conditions, but can degrade over time when exposed to light or heat. Long-term exposure to this compound in in vitro or in vivo studies has been associated with changes in cellular function, including alterations in cell proliferation and apoptosis .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, this compound can have beneficial effects, such as anti-inflammatory and antioxidant properties. At high doses, it can exhibit toxic or adverse effects, including hepatotoxicity and nephrotoxicity. Threshold effects have been observed, where the compound’s effects change significantly at certain dosage levels .
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that play a role in its metabolism. For instance, it can be metabolized by cytochrome P450 enzymes, leading to the formation of various metabolites. These metabolic pathways can influence the compound’s effects on metabolic flux and metabolite levels, thereby affecting overall cellular metabolism .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are crucial for its activity. This compound can be transported across cell membranes by specific transporters and binding proteins. Once inside the cell, it can localize to various cellular compartments, influencing its accumulation and activity. The distribution of this compound within tissues can also affect its overall efficacy and toxicity .
Subcellular Localization
This compound exhibits specific subcellular localization, which can influence its activity and function. It can be directed to particular compartments or organelles within the cell through targeting signals or post-translational modifications. For example, it may localize to the mitochondria, where it can affect mitochondrial function and energy production. The subcellular localization of this compound is essential for understanding its precise mechanisms of action and effects on cellular processes .
Properties
IUPAC Name |
methyl 2-chloro-4-methylpyridine-3-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNO2/c1-5-3-4-10-7(9)6(5)8(11)12-2/h3-4H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJQVQDYEBIHZKH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC=C1)Cl)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90591371 | |
Record name | Methyl 2-chloro-4-methylpyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90591371 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
217811-63-7 | |
Record name | Methyl 2-chloro-4-methylpyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90591371 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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